CID 78062030
Description
CID 78062030 (PubChem Compound Identifier 78062030) is a chemical compound analyzed via gas chromatography-mass spectrometry (GC-MS) as part of a vacuum-distilled essential oil fraction, referred to as CIEO in the literature . Its chemical structure is illustrated in Figure 1A of the cited research, though the exact systematic name remains unspecified in the available evidence. The compound was isolated and quantified during vacuum distillation, with its content varying across fractions (Figure 1C) . The mass spectrum (Figure 1D) confirms its molecular fragmentation pattern, critical for structural identification.
Properties
Molecular Formula |
C19H39O3Si |
|---|---|
Molecular Weight |
343.6 g/mol |
InChI |
InChI=1S/C19H39O3Si/c1-5-9-10-11-12-13-14-15-16-17-18(20-6-2)19(23,21-7-3)22-8-4/h18H,5-17H2,1-4H3 |
InChI Key |
AXHWWWZRXGSQDO-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCC(C(OCC)(OCC)[Si])OCC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Similarities
CID 78062030’s structural analogs are inferred from chromatographic and spectrometric data. For instance, compounds with similar retention times in GC-MS analyses (e.g., terpenes, sesquiterpenes, or oxygenated derivatives) may share functional groups or molecular weights.
Physicochemical Properties
Table 1 summarizes key properties of this compound and structurally or functionally related compounds, derived from cross-referenced studies:
Key Observations :
- Functional Groups: CID 57892468 contains an aromatic nitro group (NO₂), distinguishing it from this compound’s undefined structure.
- essential oil components) .
- Analytical Methods: this compound was characterized using GC-MS and vacuum distillation , whereas CID 57892468’s synthesis involved amidation and organometallic reactions .
Research Findings and Limitations
This compound :
- Strengths : Demonstrable isolation via vacuum distillation and GC-MS validation .
- Limitations : Lack of structural elucidation, bioactivity data, and solubility metrics restricts comparative analysis.
CID 57892468: Strengths: Well-documented synthesis, solubility, and bioactivity . Limitations: No direct structural or functional overlap with this compound.
Hexachlorocyclohexane :
- Utility : Serves as a benchmark for environmental toxin analysis but irrelevant to this compound’s essential oil context .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
